Cas no 1042522-06-4 (2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol)

• Product Name: 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol
• CAS No: 1042522-06-4
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 5156670
• PubChem ID: 13930782
• Update Time: 2026-03-04

2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[(1-methylpropyl)amino]ethoxy]-
• 2-(2-(Sec-butylamino)ethoxy)ethan-1-ol
• 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol

• Inchi： 1S/C8H19NO2/c1-3-8(2)9-4-6-11-7-5-10/h8-10H,3-7H2,1-2H3
• InChI Key： QGHQUFQGBWVBCH-UHFFFAOYSA-N
• SMILES： C(O)COCCNC(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol

Recent Advances in the Study of 2-{2-(Butan-2-yl)aminoethoxy}ethan-1-ol (CAS: 1042522-06-4): A Comprehensive Research Brief

The compound 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol (CAS: 1042522-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ether-amine-alcohol structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that significantly reduces production costs while maintaining high purity. The study highlighted the importance of this compound as a building block for more complex pharmaceutical agents, particularly in the development of targeted drug delivery systems.

Pharmacological investigations have revealed that 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol exhibits notable bioactivity in modulating specific cellular pathways. Research conducted at the University of Cambridge demonstrated its ability to interact with G-protein coupled receptors (GPCRs), suggesting potential applications in neurological disorders. Furthermore, its amphiphilic nature makes it an excellent candidate for enhancing the solubility and bioavailability of poorly water-soluble drugs.

In the context of drug formulation, recent advancements have explored the use of 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol as a key excipient. A 2024 study in the International Journal of Pharmaceutics reported its efficacy in stabilizing nanoparticle-based drug carriers, thereby improving their therapeutic performance. This finding is particularly relevant for the development of next-generation nanomedicines.

Despite these promising developments, challenges remain in fully understanding the safety profile and long-term effects of 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol. Ongoing preclinical studies aim to address these gaps, with preliminary results indicating a favorable toxicity profile at therapeutic doses. Future research directions may include exploring its potential in combination therapies and further optimizing its chemical derivatives for enhanced efficacy.

In conclusion, 2-{2-(butan-2-yl)aminoethoxy}ethan-1-ol (CAS: 1042522-06-4) represents a versatile and promising compound in the pharmaceutical landscape. Its unique chemical properties and broad applicability make it a valuable subject for continued research and development. As studies progress, this molecule may play a pivotal role in advancing drug discovery and formulation technologies.